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For Researchers, Scientists, and Drug Development Professionals

Introduction
In the evolving landscape of bioconjugation and targeted therapeutics, the demand for versatile

and efficient molecular tools is paramount. Azido-PEG7-acid has emerged as a key

heterobifunctional linker, offering a strategic balance of hydrophilicity, defined spacer length,

and orthogonal reactivity. This technical guide provides an in-depth exploration of the potential

applications of Azido-PEG7-acid, complete with detailed experimental protocols, quantitative

data from relevant studies, and visual workflows to empower researchers in their scientific

endeavors.

Azido-PEG7-acid is a polyethylene glycol (PEG) derivative characterized by a terminal azide (-

N₃) group and a carboxylic acid (-COOH) group, separated by a seven-unit PEG spacer.[1][2]

This unique architecture allows for a two-pronged chemical strategy: the azide group

participates in highly efficient and specific "click chemistry" reactions, while the carboxylic acid

can be activated to form stable amide bonds with primary amines.[1][3] The PEG spacer

enhances aqueous solubility, reduces immunogenicity, and provides spatial separation

between conjugated molecules, which is often critical for maintaining their biological activity.[2]

Physicochemical Properties
A clear understanding of the physicochemical properties of Azido-PEG7-acid is fundamental to

its application. These properties influence its reactivity, solubility, and handling.
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Property Value Reference

Molecular Formula C₁₇H₃₃N₃O₉ [1]

Molecular Weight 423.46 g/mol [4][5]

Purity >96% [4]

Appearance
Typically a solid at room

temperature
[5]

Storage Condition -20°C, desiccated [1]

Core Applications in Research
The dual functionality of Azido-PEG7-acid makes it a versatile tool in several research

domains, most notably in bioconjugation, drug delivery, and surface modification.

Bioconjugation via "Click" Chemistry
The azide moiety of Azido-PEG7-acid is a cornerstone of its utility, enabling its participation in

copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a flagship reaction of "click

chemistry".[6] This reaction forms a stable triazole linkage with alkyne-modified molecules. Its

high efficiency, specificity, and biocompatibility make it ideal for conjugating Azido-PEG7-acid
to proteins, peptides, nucleic acids, and other biomolecules that have been functionalized with

a terminal alkyne.[7]

A logical workflow for a typical bioconjugation experiment is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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